3-chloro-4-fluoro-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-fluoro-N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C16H18ClFN2O2S2/c17-14-9-13(3-4-15(14)18)24(21,22)19-10-16(12-5-8-23-11-12)20-6-1-2-7-20/h3-5,8-9,11,16,19H,1-2,6-7,10H2
• InChI Key: WRYNBAZINWDUBY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(CNS(=O)(=O)C2=CC(=C(C=C2)F)Cl)C3=CSC=C3
• Molecular Formula: C16H18ClFN2O2S2
• Molecular Weight: 388.9 g/mol

Description

3-chloro-4-fluoro-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H18ClFN2O2S2 and its molecular weight is 388.9. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-4-fluoro-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-4-fluoro-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Research on the synthesis and NMR studies of fluorosubstituted heterocycles, including thiophenes, provides insights into their structural properties and potential applications in developing novel compounds with specific chemical functionalities. The dramatic increase in coupling constants observed in fluorosubstituted compounds indicates significant electronic effects, which could be relevant for the design of compounds with desired chemical reactivity or biological activity (Dvornikova et al., 2003).

Selective Detection Techniques

• A study on reaction-based fluorescent probes for selective discrimination of thiophenols over aliphatic thiols demonstrates the potential of using specific structural motifs for the development of sensitive and selective detection techniques in chemical and biological sciences. Such approaches could be relevant for environmental and biological monitoring, where precise detection of specific compounds is required (Wang et al., 2012).

Biological Applications and Drug Development

• Research on heterocyclic compounds like 4-chloro-2-(3-fluorophenyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one (CFPDPPO) showcases the synthesis and comprehensive analysis of new molecules, which could have implications for drug development, particularly in non-linear optics and as potential anti-cancer agents. The detailed reactivity and stability studies provide a foundation for exploring similar compounds for therapeutic applications (Murthy et al., 2017).

Enzyme Inhibition Studies

• The synthesis and investigation of pyrrolidinone-based chlorinated benzenesulfonamide derivatives for their binding affinity against human carbonic anhydrases demonstrate the potential of sulfonamide compounds in developing selective enzyme inhibitors. These findings have implications for targeting cancer-related enzymes, offering a pathway for the design of new anticancer drugs (Balandis et al., 2020).